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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of isovalerophenone, also known as 3-methyl-1-phenyl-1-butanone. This document
is intended to serve as a foundational resource for professionals engaged in chemical research
and drug development.

Core Chemical Data

Isovalerophenone is an aromatic ketone. The fundamental quantitative data for this
compound are summarized in the table below, providing a quick reference for experimental and

theoretical applications.
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Property Value Citations
Molecular Formula C11H140 [1112]
Molecular Weight 162.23 g/mol [1][3]14]

Monoisotopic Mass

162.104465066 Da

[1](2]

CAS Number 582-62-7 [1][2]
Density 0.966 g/mL at 25 °C [31[41[5]
Boiling Point 72-74 °C at 3 mmHg [31141[5]
Refractive Index n20/D 1.512 [31141[5]
Linear Formula CeéHsCOCH2CH(CHs)2 [4]
SMILES CC(C)CC(=0O)clcccecl [4]
1S/C11H140/c1-9(2)8-
InChl 11(12)10-6-4-3-5-7-10/h3- [4]
7,9H,8H2,1-2H3
HEOVGVNITGAUKL-
InChlKey [2]4]

UHFFFAOYSA-N

Production Methods

While detailed experimental protocols for the synthesis of isovalerophenone are proprietary

and vary by manufacturer, two primary production methods are cited in the literature.[3] The

logical workflow for these syntheses can be visualized as follows.
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Method 1: Reduction

iso-Butyl phenylcarbinol

Method 2: Grignard Reaction
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Isovalerophenone

Benzonitrile iso-Butyl magnesium chloride

Grignard Reaction

Isovalerophenone

Click to download full resolution via product page

Figure 1: Synthesis pathways of Isovalerophenone.

A detailed experimental protocol for a specific synthesis is not publicly available. However, a
general procedure for a Friedel-Crafts acylation, a common method for synthesizing aryl
ketones, would involve the following steps. Please note, this is a generalized protocol and
would require optimization for the specific synthesis of isovalerophenone.

Generalized Experimental Protocol: Friedel-Crafts

Acylation

o Reaction Setup: A reaction flask equipped with a magnetic stirrer, a dropping funnel, and a
reflux condenser is charged with a Lewis acid catalyst (e.g., aluminum chloride) and a
suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g.,

nitrogen).
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» Addition of Acylating Agent: The acylating agent (e.g., isovaleryl chloride) is dissolved in the
anhydrous solvent and added dropwise to the stirred suspension of the Lewis acid at a
controlled temperature (typically 0-5 °C).

o Addition of Aromatic Substrate: The aromatic substrate (e.g., benzene) is then added
dropwise to the reaction mixture, maintaining the controlled temperature.

o Reaction Progression: The reaction mixture is allowed to warm to room temperature and
stirred for a specified period until the reaction is complete, which can be monitored by
techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: The reaction is quenched by carefully pouring the mixture into ice-cold water or a
dilute acid solution. The organic layer is separated, and the aqueous layer is extracted with
an organic solvent. The combined organic layers are washed with a neutralizing agent (e.g.,
sodium bicarbonate solution) and brine, then dried over an anhydrous drying agent (e.g.,
magnesium sulfate).

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by a suitable method, such as distillation or column chromatography, to yield the
pure isovalerophenone.

This document serves as a foundational guide. For specific applications, further consultation of
peer-reviewed literature and safety data sheets is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Isovalerophenone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672632#isovalerophenone-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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